Cas no 878466-56-9 (<br>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile)

• Product Name: <br>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile
• CAS No: 878466-56-9
• MF: C₁₄H₁₀FN₅O
• MW: 283.260505199432
• CID: 3105082
• PubChem ID: 3684976
• Update Time: 2025-05-20

<br>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 4,6-diamino-1-(4-fluorophenyl)-2,3-dihydro-2-oxo-
• 878466-56-9
• 4,6-diamino-1-(4-fluorophenyl)-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• AKOS008023879
• AB00770583-01
• 4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• 4,6-diamino-1-(4-fluorophenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• EN300-02693
• Z55551681
• CS-0305181
• 4,6-diamino-1-(4-fluorophenyl)-2-oxo-3H-pyrrolo[2,3-b]pyridine-5-carbonitrile

• Inchi： 1S/C14H10FN5O/c15-7-1-3-8(4-2-7)20-11(21)5-9-12(17)10(6-16)13(18)19-14(9)20/h1-4H,5H2,(H4,17,18,19)
• InChI Key： BNFCBSLNWXGOKO-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=C(F)C=C3)C(=O)CC1=C(N)C(C#N)=C(N)N=2

Computed Properties

• Exact Mass: 283.08693812Da
• Monoisotopic Mass: 283.08693812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on <br>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile

4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile: A Comprehensive Overview

4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile, with the CAS number 878466-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of multiple functional groups, including amino and nitrile functionalities, as well as a fluorinated aromatic ring, makes this compound a versatile scaffold for designing novel therapeutic agents.

The< strong>pyrrolo[2,3-b]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a< strong>fluoro-substituent at the 4-position of the phenyl ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the< strong>5-carboxylic nitrile group introduces an additional site for chemical modification, allowing for further derivatization to explore different pharmacological profiles.

In recent years, there has been growing interest in< strong>pyrrolo[2,3-b]pyridine derivatives due to their reported bioactivity across various therapeutic areas. For instance, studies have shown that certain derivatives of this scaffold exhibit inhibitory activity against kinases and other enzymes involved in cancer pathways. The< strong>4-fluoro-phenyl moiety plays a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets.

The< strong>DNA intercalation properties of< strong>4,6-diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile have also been explored in preliminary studies. This property is particularly relevant in the development of antitumor agents, as intercalation into DNA can disrupt DNA replication and transcription, leading to cell death. The dual presence of amino groups provides additional opportunities for interactions with nucleic acids and proteins, making this compound a promising candidate for further investigation.

The synthesis of< strong>4,6-diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the pyrrolopyridine core and functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological potential of< strong>4-fluoro-substituted pyrrolo[2,3-b]pyridines has been further supported by computational studies that predict favorable binding affinities to target proteins. Molecular docking simulations have shown that this compound can effectively interact with active sites of enzymes such as kinases and phosphodiesterases. These findings provide a rational basis for designing structure-based drug candidates that leverage the unique properties of this scaffold.

In conclusion,< strong>878466-56-9, identified as< strong>4,6-Diamino-1-(4-fluoro-phenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine -5-carbonitrile, represents a significant advancement in pharmaceutical chemistry. Its structural features and demonstrated bioactivity make it a valuable tool for developing new therapeutic agents. Continued research into this compound and its derivatives holds promise for addressing unmet medical needs across multiple therapeutic areas.